Cas no 30982-66-2 (1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene)
![1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene structure](https://www.kuujia.com/scimg/cas/30982-66-2x500.png)
30982-66-2 structure
Product name:1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene Chemical and Physical Properties
Names and Identifiers
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- 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene
- 1-(4-methoxyphenyl)-3,3-dimethyl-2-phenylbenzo[f]chromene
- NSC341088
- NSC-341088
- 30982-66-2
- DTXSID50319174
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- Inchi: InChI=1S/C28H24O2/c1-28(2)27(21-10-5-4-6-11-21)25(20-13-16-22(29-3)17-14-20)26-23-12-8-7-9-19(23)15-18-24(26)30-28/h4-18H,1-3H3
- InChI Key: DJVVPMRIYPBPJY-UHFFFAOYSA-N
- SMILES: CC1(C(=C(C2=C(O1)C=CC3=CC=CC=C32)C4=CC=C(C=C4)OC)C5=CC=CC=C5)C
Computed Properties
- Exact Mass: 392.17772
- Monoisotopic Mass: 392.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.4
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene Related Literature
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Kasper Hald,Poul Jørgensen Phys. Chem. Chem. Phys., 2002,4, 5221-5226
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Veronica Bonuccelli,Tiziana Funaioli,Piero Leoni,Lorella Marchetti,Stefano Zacchini Dalton Trans., 2013,42, 16898-16908
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Kiyomi Ohmori,Youhei Sato,Daisuke Nakajima,Shiho Kageyama,Fujio Shiraishi,Teruhisa Fujimaki,Sumio Goto Environ. Sci.: Processes Impacts, 2013,15, 1031-1040
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Kelly M. Stewart,Kristin L. Horton Org. Biomol. Chem., 2008,6, 2242-2255
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Daojin Li,Nan Wang,Fangfang Wang,Qi Zhao Anal. Methods, 2019,11, 3212-3220
30982-66-2 (1-(4-methoxyphenyl)-3,3-dimethyl-2-phenyl-3H-benzo[f]chromene) Related Products
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